Cas no 448962-05-8 (Rubinaphthin A)

• Product Name: Rubinaphthin A
• CAS No: 448962-05-8
• MF: C₁₇H₁₈O₉
• MW: 366.319426059723
• CID: 2087095
• PubChem ID: 11760306
• Update Time: 2025-07-14

Rubinaphthin A Chemical and Physical Properties

Names and Identifiers

• Rubinaphthin A
• 4-(beta-D-Glucopyranosyloxy)-1-hydroxy-2-naphthalenecarboxylic acid
• NCGC00169441-01
• AKOS040760681
• MEGxp0_000739
• 448962-05-8
• DTXSID201345942
• 1-Hydroxy-4-(((2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)tetrahydro-2H-pyran-2-yl)oxy)-2-naphthoic acid
• 1-hydroxy-4-[(2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxynaphthalene-2-carboxylic acid
• FS-7841
• ACon1_000703
• CS-0139000
• HY-N8024
• ACon0_001460
• (-)-Rubinaphthin A
• 1-HYDROXY-4-{[(2S,3R,4S,5S,6R)-3,4,5-TRIHYDROXY-6-(HYDROXYMETHYL)OXAN-2-YL]OXY}NAPHTHALENE-2-CARBOXYLIC ACID
• DA-77577

• Inchi： 1S/C17H18O9/c18-6-11-13(20)14(21)15(22)17(26-11)25-10-5-9(16(23)24)12(19)8-4-2-1-3-7(8)10/h1-5,11,13-15,17-22H,6H2,(H,23,24)/t11-,13-,14+,15-,17-/m1/s1
• InChI Key： SGTNXGSCHXKQJX-OQAPJDJNSA-N
• SMILES： O1[C@H]([C@@H]([C@H]([C@@H]([C@H]1CO)O)O)O)OC1=CC(C(=O)O)=C(C2C=CC=CC1=2)O

Computed Properties

• Exact Mass: 366.09508215g/mol
• Monoisotopic Mass: 366.09508215g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 6
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 26
• Rotatable Bond Count: 4
• Complexity: 501
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 5
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 157Ų

Experimental Properties

• Color/Form: Powder
• Density: 1.653±0.06 g/cm3 (20 ºC 760 Torr),
• Solubility: Slightly soluble (1 g/l) (25 º C),

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Phenolic glycosides

Additional information on Rubinaphthin A

Rubinaphthin A (CAS No. 448962-05-8): A Comprehensive Overview

Rubinaphthin A (CAS No. 448962-05-8) is a naturally occurring compound that has garnered significant attention in the fields of chemistry, biology, and pharmacology due to its unique structural features and potential therapeutic applications. This compound, isolated from the plant Rubiaceae, has been the subject of numerous studies aimed at elucidating its chemical properties, biological activities, and potential medicinal uses.

The chemical structure of Rubinaphthin A is characterized by a complex polycyclic framework, which includes multiple aromatic rings and functional groups. This intricate structure contributes to its stability and reactivity, making it an interesting target for synthetic chemists and medicinal researchers. Recent advancements in analytical techniques have allowed for a more detailed characterization of Rubinaphthin A, providing valuable insights into its molecular interactions and biological effects.

In the realm of biological research, Rubinaphthin A has demonstrated a range of bioactivities that make it a promising candidate for drug development. Studies have shown that it exhibits significant antioxidant properties, which can help protect cells from oxidative stress and damage. Additionally, Rubinaphthin A has been found to possess anti-inflammatory effects, making it a potential therapeutic agent for conditions characterized by chronic inflammation.

One of the most intriguing aspects of Rubinaphthin A is its potential as an anticancer agent. Preclinical studies have indicated that it can inhibit the proliferation of various cancer cell lines, including those derived from breast, lung, and colon cancers. The mechanism of action appears to involve the induction of apoptosis and the suppression of angiogenesis, key processes in cancer progression. These findings have sparked interest in further investigating the anticancer potential of Rubinaphthin A through more extensive preclinical and clinical trials.

Beyond its anticancer properties, Rubinaphthin A has also shown promise in other therapeutic areas. For instance, it has been studied for its antiviral activity against several viruses, including influenza and herpes simplex virus (HSV). The compound's ability to interfere with viral replication and spread makes it a potential candidate for the development of antiviral drugs.

In the context of drug discovery and development, the synthesis of Rubinaphthin A remains a challenging but rewarding endeavor. Synthetic chemists have developed various strategies to produce this compound in sufficient quantities for further research and potential commercialization. These efforts have not only advanced our understanding of the compound's structure but have also paved the way for the development of novel derivatives with enhanced biological activities.

The pharmacokinetic properties of Rubinaphthin A are another critical aspect that has been explored in recent studies. Research has shown that it exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles, which are essential for its effective use as a therapeutic agent. However, further optimization may be necessary to improve its bioavailability and reduce potential side effects.

To fully realize the therapeutic potential of Rubinaphthin A, ongoing research is focused on elucidating its mechanisms of action at the molecular level. Advanced techniques such as X-ray crystallography and nuclear magnetic resonance (NMR) spectroscopy are being employed to gain deeper insights into how this compound interacts with biological targets. These studies are crucial for identifying key binding sites and designing more potent derivatives with improved selectivity.

In conclusion, Rubinaphthin A (CAS No. 448962-05-8) represents a promising natural product with a wide range of biological activities. Its unique chemical structure and diverse therapeutic applications make it an exciting area of research in both academia and industry. As more studies continue to unravel its full potential, there is growing optimism that this compound could play a significant role in the development of new treatments for various diseases.